5-(4-Cyanoanilino)-3-methyl-5-oxopentanoic acid
5-(4-Cyanoanilino)-3-methyl-5-oxopentanoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0766981
InChI:
InChI=1S/C13H14N2O3/c1-9(7-13(17)18)6-12(16)15-11-4-2-10(8-14)3-5-11/h2-5,9H,6-7H2,1H3,(H,15,16)(H,17,18)
SMILES:
CC(CC(=O)NC1=CC=C(C=C1)C#N)CC(=O)O
Molecular Formula:
C13H14N2O3
Molecular Weight:
246.26 g/mol
5-(4-Cyanoanilino)-3-methyl-5-oxopentanoic acid
CAS No.:
Cat. No.: VC0766981
Molecular Formula: C13H14N2O3
Molecular Weight: 246.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H14N2O3 |
|---|---|
| Molecular Weight | 246.26 g/mol |
| IUPAC Name | 5-(4-cyanoanilino)-3-methyl-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C13H14N2O3/c1-9(7-13(17)18)6-12(16)15-11-4-2-10(8-14)3-5-11/h2-5,9H,6-7H2,1H3,(H,15,16)(H,17,18) |
| Standard InChI Key | GLYNVMFRDBZYAJ-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)NC1=CC=C(C=C1)C#N)CC(=O)O |
| Canonical SMILES | CC(CC(=O)NC1=CC=C(C=C1)C#N)CC(=O)O |
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